2',4,4',6-Tetrachloro[1,1'-biphenyl]-3-carboxylic acid

Specification

• Molecular Formula: C13H6Cl4O2
• Molecular Weight: 336.0 g/mol
• IUPAC Name: 2,4-dichloro-5-(2,4-dichlorophenyl)benzoic acid
• Standard InChI: InChI=1S/C13H6Cl4O2/c14-6-1-2-7(10(15)3-6)8-4-9(13(18)19)12(17)5-11(8)16/h1-5H,(H,18,19)
• Standard InChI Key: HKLUITCONGCNQR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=C(C=C2Cl)Cl)C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=C(C=C2Cl)Cl)C(=O)O

Introduction

2',4,4',6-Tetrachloro[1,1'-biphenyl]-3-carboxylic acid is a chemical compound with the molecular formula C13H6Cl4O2 and a molecular weight of 335.99 g/mol. It is a derivative of biphenyl, with four chlorine atoms attached to the biphenyl ring and a carboxylic acid group at the 3-position of one of the phenyl rings.

Preparation and Raw Materials

While specific preparation methods for this compound are not detailed in the available literature, it is likely synthesized from biphenyl derivatives through chlorination and carboxylation reactions. The raw materials would typically include biphenyl or its chlorinated derivatives.

Suppliers and Availability

The compound is available from specialized chemical suppliers. For instance, Aikon International Limited is listed as a supplier.

Research Findings and Applications

Research on this compound is limited, but it may be used in various chemical syntheses due to its reactive functional groups. The presence of both chlorine atoms and a carboxylic acid group makes it a versatile intermediate in organic chemistry.

Comparison with Related Compounds

Other related compounds include 1,1'-Biphenyl, 2,4,4',6-tetrachloro-, which lacks the carboxylic acid group and has a molecular weight of 291.988 g/mol. Another related compound is 4'-Chloro-3,4,5,6-tetrafluoro-[1,1'-biphenyl]-2-carboxylic acid, which has a different halogen substitution pattern and a molecular weight of 304.62 g/mol.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)
2',4,4',6-Tetrachloro[1,1'-biphenyl]-3-carboxylic acid	C13H6Cl4O2	335.99
1,1'-Biphenyl, 2,4,4',6-tetrachloro-	C12H6Cl4	291.988
4'-Chloro-3,4,5,6-tetrafluoro-[1,1'-biphenyl]-2-carboxylic acid	C13H5ClF4O2	304.62

References used in this article include ChemicalBook for detailed chemical properties, NIST WebBook for related biphenyl compounds, and PubChem for comparisons with other biphenyl derivatives.